Cas no 110059-07-9 (Butanedinitrile,2,3-bis[amino(phenylthio)methylene]-)

• Product Name: Butanedinitrile,2,3-bis[amino(phenylthio)methylene]-
• CAS No: 110059-07-9
• MF: C₁₈H₁₄N₄S₂
• MW: 350.460560321808
• CID: 226890
• PubChem ID: 5628
• Update Time: 2025-04-19

Butanedinitrile,2,3-bis[amino(phenylthio)methylene]- Chemical and Physical Properties

Names and Identifiers

• Butanedinitrile,2,3-bis[amino(phenylthio)methylene]-
• Butanedinitrile,bis[amino(phenylthio)methylene]- (9CI)
• Succinonitrile,bis[amino(phenylthio)methylene]- (6CI)
• U 0125
• DTXSID401017999
• SCHEMBL1801797
• 2,3-Bis[amino(phenylthio)methylene]butanedinitrile
• 110059-07-9

• Inchi： 1S/C18H14N4S2/c19-11-15(17(21)23-13-7-3-1-4-8-13)16(12-20)18(22)24-14-9-5-2-6-10-14/h1-10H,21-22H2
• InChI Key： BDLRGKKVJJEYLC-UHFFFAOYSA-N
• SMILES： S(C(=C(C#N)C(C#N)=C(N)SC1C=CC=CC=1)N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 350.06622
• Monoisotopic Mass: 350.06598881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3.4
• Topological Polar Surface Area: 150Ų

Experimental Properties

• PSA: 99.62